Loratadine-d5
Loratadine-d5
Loratadine-d5 is the labelled analogue of Loratadine, a nonsedating-type histamine H1-receptor.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196452
InChI:
InChI=1S/C22H23ClN2O2/c1-2-27-22(26)25-12-9-15(10-13-25)20-19-8-7-18(23)14-17(19)6-5-16-4-3-11-24-21(16)20/h3-4,7-8,11,14H,2,5-6,9-10,12-13H2,1H3/i3D,4D,5D2,11D
SMILES:
CCOC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1
Molecular Formula:
C22H23ClN2O2
Molecular Weight:
387.9 g/mol
Loratadine-d5
CAS No.:
Cat. No.: VC0196452
Molecular Formula: C22H23ClN2O2
Molecular Weight: 387.9 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Loratadine-d5 is the labelled analogue of Loratadine, a nonsedating-type histamine H1-receptor. |
|---|---|
| Molecular Formula | C22H23ClN2O2 |
| Molecular Weight | 387.9 g/mol |
| IUPAC Name | ethyl 4-(13-chloro-5,6,7,9,9-pentadeuterio-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C22H23ClN2O2/c1-2-27-22(26)25-12-9-15(10-13-25)20-19-8-7-18(23)14-17(19)6-5-16-4-3-11-24-21(16)20/h3-4,7-8,11,14H,2,5-6,9-10,12-13H2,1H3/i3D,4D,5D2,11D |
| Standard InChI Key | JCCNYMKQOSZNPW-XFHCPBGCSA-N |
| Isomeric SMILES | [2H]C1=C(C2=C(C(=C3CCN(CC3)C(=O)OCC)C4=C(CC2([2H])[2H])C=C(C=C4)Cl)N=C1[2H])[2H] |
| SMILES | CCOC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
| Canonical SMILES | CCOC(=O)N1CCC(=C2C3=C(CCC4=C2N=CC=C4)C=C(C=C3)Cl)CC1 |
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